Methyl 4-((2-hydroxy-3-methoxy-2-phenylpropyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[(2-hydroxy-3-methoxy-2-phenylpropyl)carbamoyl]benzoate
• InChI: InChI=1S/C19H21NO5/c1-24-13-19(23,16-6-4-3-5-7-16)12-20-17(21)14-8-10-15(11-9-14)18(22)25-2/h3-11,23H,12-13H2,1-2H3,(H,20,21)
• InChI Key: AVFQNRKELOYBPL-UHFFFAOYSA-N
• Canonical SMILES: COCC(CNC(=O)C1=CC=C(C=C1)C(=O)OC)(C2=CC=CC=C2)O
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol

Description

Methyl 4-((2-hydroxy-3-methoxy-2-phenylpropyl)carbamoyl)benzoate, also known as MHC, is a chemical compound that has been widely studied for its potential applications in scientific research. MHC belongs to the class of compounds known as benzamides, which have been found to have various biological activities such as antitumor, anti-inflammatory, and antiviral effects.

Scientific Research Applications

Physico-chemical Properties and Synthesis

• Study of Physico-chemical Properties : Research on derivatives of 2-hydroxy-3-[2-(4-methoxyphenyl) ethylamino]propyl-4-[(alkoxycarbonyl)amino]benzoates, which may include compounds structurally similar to Methyl 4-((2-hydroxy-3-methoxy-2-phenylpropyl)carbamoyl)benzoate, focused on understanding the relationship between their structure and biological activity. This study aimed to establish their spectral characteristics, pKa values, lipophilicity, surface tension, and adsorbability, crucial for the quantitative structure-activity relationship study (Stankovicová et al., 2014).

• Synthesis and Photophysical Properties : The synthesis of compounds with structures related to Methyl 4-((2-hydroxy-3-methoxy-2-phenylpropyl)carbamoyl)benzoate, such as Methyl 2-hydroxy-4-(5-methoxythiophen-2-yl)benzoate, highlighted unique luminescence properties based on the substituent groups, providing insights into their potential applications in materials science (Kim et al., 2021).

• Toward Nitroxide-Mediated Photopolymerization : Investigation into alkoxyamines bearing a chromophore group for use in photopolymerization processes. This research could have implications for the development of novel polymer materials and the study of photophysical and photochemical properties (Guillaneuf et al., 2010).

Biological and Chemical Activity

• Antimitotic Agents : The metabolism studies of certain antimitotic agents provide insight into the potential biological transformations of compounds structurally related to Methyl 4-((2-hydroxy-3-methoxy-2-phenylpropyl)carbamoyl)benzoate. These studies can offer a deeper understanding of their biological activities and pharmacokinetics (Temple & Rener, 1992).

• Methyl Phenylalkanoates as Substrates to Probe Esterases : Research using methyl esters of phenylalkanoic acids to probe the active sites of esterases from Aspergillus niger. This research is significant for understanding enzyme specificity and could inform the development of enzyme inhibitors or novel substrates for biotechnological applications (Kroon et al., 1997).